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Compound of Interest

Compound Name: DRI-C21045

Cat. No.: B2543851

Technical Support Center: DRI-C21045

This technical support center provides researchers, scientists, and drug development
professionals with comprehensive guidance on the use of DRI-C21045 in cell culture, with a
specific focus on troubleshooting common issues such as precipitation.

Frequently Asked Questions (FAQs)

Q1: What is DRI-C21045 and what is its mechanism of action?

Al: DRI-C21045 is a potent and selective small-molecule inhibitor of the CD40-CD40L
costimulatory protein-protein interaction (PPI).[1][2] It functions by directly binding to CD40L or
the CD40-CD40L complex interface in an allosteric manner.[3] This binding disrupts the
conformation required for a stable interaction with the CD40 receptor, thereby preventing
downstream signaling events.[3] The inhibition of this pathway is crucial as the interaction
between CD40L on T cells and CD40 on antigen-presenting cells (APCs) is essential for T cell-
dependent B cell proliferation, immunoglobulin class switching, and B-cell maturation.[4]
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Start:
Precipitation Observed

Action: Lower final DMSO
concentration if possible.
Check cell line tolerance.

Action: Implement stepwise
dilution protocol.

Action: Prepare a more
dilute stock solution
(e.g., 1-5 mM).

Resolved:
Solution is clear.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. medchemexpress.com [medchemexpress.com]

2. DRI-C21045 | inhibitor of the CD40-CD40L costimulatory protein-protein interaction (PPI) |
CAS# 2101765-81-3 | InvivoChem [invivochem.com]

3. What are the new molecules for CD40L inhibitors? [synapse.patsnap.com]

4. Small-Molecule Inhibitors of the CD40—-CD40L Costimulatory Protein-Protein Interaction -
PMC [pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [DRI-C21045 precipitation in cell culture media].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2543851#dri-c21045-precipitation-in-cell-culture-
media]

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b2543851?utm_src=pdf-body-img
https://www.benchchem.com/product/b2543851?utm_src=pdf-custom-synthesis
https://www.medchemexpress.com/dri-c21045.html
https://www.invivochem.com/dri-c21045.html
https://www.invivochem.com/dri-c21045.html
https://synapse.patsnap.com/article/what-are-the-new-molecules-for-cd40l-inhibitors
https://pmc.ncbi.nlm.nih.gov/articles/PMC5823691/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5823691/
https://www.benchchem.com/product/b2543851#dri-c21045-precipitation-in-cell-culture-media
https://www.benchchem.com/product/b2543851#dri-c21045-precipitation-in-cell-culture-media
https://www.benchchem.com/product/b2543851#dri-c21045-precipitation-in-cell-culture-media
https://www.benchchem.com/product/b2543851#dri-c21045-precipitation-in-cell-culture-media
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2543851?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Troubleshooting & Optimization

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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